Cas no 2137628-41-0 (Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-2,2-dimethyl-)

• Product Name: Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-2,2-dimethyl-
• CAS No: 2137628-41-0
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5277827
• PubChem ID: 165952483
• Update Time: 2025-06-10

Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-2,2-dimethyl-
• [1-(aminomethyl)cyclopropyl](2,2-dimethylcyclopropyl)methanol
• EN300-683585
• 2137628-41-0

• Inchi： 1S/C10H19NO/c1-9(2)5-7(9)8(12)10(6-11)3-4-10/h7-8,12H,3-6,11H2,1-2H3
• InChI Key： KDAIKVDSOIJUIA-UHFFFAOYSA-N
• SMILES： OC(C1(CN)CC1)C1CC1(C)C

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 248.1±13.0 °C(Predicted)
• pka: 15.04±0.20(Predicted)

Additional information on Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-2,2-dimethyl-

Comprehensive Overview of Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-2,2-dimethyl- (CAS No. 2137628-41-0)

Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-2,2-dimethyl- (CAS No. 2137628-41-0) is a specialized organic compound featuring a unique cyclopropane backbone combined with aminomethyl and dimethyl functional groups. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules. The compound's cyclopropane ring is known for its strain energy, which often enhances binding affinity in drug design, while the aminomethyl group introduces versatility for further derivatization.

In recent years, the demand for cyclopropane-containing compounds has surged due to their applications in medicinal chemistry. Researchers are increasingly exploring their potential in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with trends in personalized medicine and small-molecule therapeutics. The presence of the 2,2-dimethyl moiety in this compound further improves metabolic stability, a critical factor in drug discovery workflows. These attributes have made CAS No. 2137628-41-0 a subject of interest in high-throughput screening (HTS) and fragment-based drug design (FBDD).

From a synthetic perspective, Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-2,2-dimethyl- exemplifies advancements in stereoselective synthesis. Modern techniques such as transition-metal catalysis and photoredox chemistry have enabled efficient access to such strained architectures. This aligns with the broader industry shift toward green chemistry and atom-economical processes, addressing environmental concerns while maintaining yield efficiency. The compound's chiral centers also make it relevant for asymmetric synthesis, a hot topic in academic and industrial R&D.

Beyond pharmaceuticals, CAS No. 2137628-41-0 has potential applications in material science, particularly in designing functional polymers with tailored rigidity or optical properties. Its cyclopropyl group can act as a conformational lock, a feature exploited in liquid crystal displays (LCDs) and organic electronics. These interdisciplinary applications resonate with the growing interest in multifunctional materials for wearable tech and Internet of Things (IoT) devices.

For researchers sourcing this compound, key considerations include purity specifications (e.g., HPLC or NMR verification) and storage conditions to preserve its stability. Suppliers often highlight its compatibility with amide coupling reactions and reductive amination, two widely used transformations in lead optimization. As the scientific community prioritizes AI-driven drug discovery, compounds like CAS No. 2137628-41-0 are increasingly cataloged in digital chemical libraries for virtual screening pipelines.

In summary, Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-2,2-dimethyl- represents a convergence of structural novelty and practical utility. Its relevance to drug development, sustainable synthesis, and advanced materials ensures its prominence in contemporary research. As innovation accelerates in these fields, CAS No. 2137628-41-0 is poised to remain a critical tool for scientists tackling challenges in healthcare and technology.